Cas no 52962-28-4 (Propanedioic acid, (2-carboxyphenyl)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid, (2-carboxyphenyl)-, 1,3-diethyl ester
• CAS No: 52962-28-4
• MF: C₁₄H₁₆O₆
• MW: 280.273244857788
• CID: 358363
• PubChem ID: 12226340
• Update Time: 2025-04-19

Propanedioic acid, (2-carboxyphenyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2-carboxyphenyl)-, 1,3-diethyl ester
• 2-(1,3-diethoxy-1,3-dioxopropan-2-yl)benzoic acid
• DTXSID70481322
• 52962-28-4

• Inchi： 1S/C14H16O6/c1-3-19-13(17)11(14(18)20-4-2)9-7-5-6-8-10(9)12(15)16/h5-8,11H,3-4H2,1-2H3,(H,15,16)
• InChI Key： YGWJUHHTFAOCSU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 280.09468
• Monoisotopic Mass: 280.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.9